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Compound of Interest

Compound Name:
15-Deoxy-delta-12,14-

prostaglandin J2

CAS No.: 87893-55-8

Cat. No.: B1663695

Get Quote

For researchers, scientists, and drug development professionals, the accurate quantification of

15-deoxy-Δ¹²,¹⁴-prostaglandin J2 (15d-PGJ2) is critical for understanding its diverse roles in

inflammation, cancer, and metabolic diseases. However, the structural similarity among

prostaglandins presents a significant challenge for immunoassay specificity. This guide

provides an objective comparison of antibody cross-reactivity in commercially available 15d-

PGJ2 immunoassays, supported by experimental data and detailed protocols to aid in the

selection of the most appropriate assay for your research needs.

Performance Comparison of Anti-15d-PGJ2
Antibodies
The cross-reactivity of an antibody is a crucial performance metric, indicating its ability to

distinguish the target analyte from structurally related molecules. The following tables

summarize the quantitative cross-reactivity data from commercially available anti-15d-PGJ2

antibodies and ELISA kits. It is important to note that many manufacturers state that their kits
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have "no significant cross-reactivity" but do not provide specific quantitative data. The data

presented here is based on available information from product datasheets.
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Kit/Antibody
(Manufacturer)

Compound Cross-Reactivity (%)

Anti-15d-PGJ2 Antibody

(ABIN479909)
15-deoxy-Δ¹²,¹⁴-PGJ2 100

PGJ2 10.0

PGD2 5.40

Δ¹²-PGJ2 2.65

9α,11β-PGF2α 1.25

5(S)-HETE < 0.01

12(S)-HETE < 0.01

15(S)-HETE < 0.01

Arachidonic Acid < 0.01

PGE1 < 0.01

PGE2 < 0.01

PGF2α < 0.01

TXB2 < 0.01

15-deoxy-delta12,14-PGJ2

ELISA Kit (Abcam, ab133031)
15-deoxy-Δ¹²,¹⁴-PGJ2 100

PGJ2 49.2

Δ¹²-PGJ2 18.5

PGD2 1.8

PGA2 0.2

PGE2 < 0.1

PGF2α < 0.1
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Note: The lack of standardized reporting for cross-reactivity across all manufacturers presents

a challenge for direct, comprehensive comparisons. Researchers are encouraged to contact

manufacturers for more detailed information if it is not readily available on the datasheet.

Key Signaling Pathways of 15d-PGJ2
15d-PGJ2 exerts its biological effects through multiple signaling pathways. Understanding

these pathways is crucial for interpreting experimental results. The primary mechanisms

include activation of the peroxisome proliferator-activated receptor-gamma (PPARγ), inhibition

of the nuclear factor-kappa B (NF-κB) pathway, and interaction with the prostaglandin D2

receptor 2 (DP2).
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To cite this document: BenchChem. [Decoding Immunoassay Specificity: A Comparative
Guide to 15d-PGJ2 Antibody Cross-Reactivity]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1663695/docs#decoding-immunoassay-
specificity-a-comparative-guide-to-15d-pgj2-antibody-cross-reactivity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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